Cas no 49650-88-6 (2-(3-Hydroxyphenoxy)ethanol)

• Product Name: 2-(3-Hydroxyphenoxy)ethanol
• CAS No: 49650-88-6
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD00016567
• CID: 825967
• Update Time: 2026-04-29

2-(3-Hydroxyphenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• O-HYDROXYETHYLRESORCINOL
• Einecs 256-409-1
• 3-(2-hydroxyethoxy)-pheno
• 3-(2-HYDROXYETHOXY)PHENOL
• 2-(M-HYDROXYPHENOXY)ETHANOL
• 2-(3-HYDROXYPHENOXY)ETHANOL
• Phenol, 3-(2-hydroxyethoxy)-
• 2-(2-HYDROXYETHYL)RESORCINOL
• O-(2-Hydroxyethyl)resorcinol
• beta-(3-Hydroxyphenoxy)ethanol
• 3-(2-HYDROXYETHOXY)-PHENOL
• 2-(3-Hydroxyphenoxy)ethanol

• MDL： MFCD00016567

Computed Properties

• Exact Mass: 154.06300

Experimental Properties

• PSA: 49.69000
• LogP: 0.76330

2-(3-Hydroxyphenoxy)ethanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(3-Hydroxyphenoxy)ethanol

Professional Introduction to Compound with CAS No. 49650-88-6 and Product Name: 2-(3-Hydroxyphenoxy)ethanol

2-(3-Hydroxyphenoxy)ethanol, identified by the Chemical Abstracts Service (CAS) number 49650-88-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a hydroxyl-substituted phenoxyethyl moiety, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic chemistry. The structural features of 2-(3-Hydroxyphenoxy)ethanol make it a versatile building block for designing molecules with specific biological activities.

The hydroxyphenoxy group in the molecular structure of 2-(3-Hydroxyphenoxy)ethanol is particularly noteworthy, as it contributes to the compound's solubility in both polar and nonpolar solvents, enhancing its utility in various chemical reactions. This property is crucial for pharmaceutical applications, where solubility often dictates the bioavailability and efficacy of a drug. Additionally, the presence of a secondary alcohol functionality provides multiple sites for chemical modification, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 2-(3-Hydroxyphenoxy)ethanol has been explored as a precursor in the synthesis of molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have investigated its role in generating derivatives that interact with enzyme targets such as kinases and phosphodiesterases. These interactions are critical for modulating cellular signaling pathways that are dysregulated in various diseases.

One of the most compelling aspects of 2-(3-Hydroxyphenoxy)ethanol is its role in the development of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The hydroxyl group in 2-(3-Hydroxyphenoxy)ethanol can be utilized to link it with other pharmacophores, creating prodrugs that exhibit improved pharmacokinetic profiles. This approach has been particularly effective in enhancing drug delivery systems, allowing for targeted release and reduced systemic toxicity.

Recent advancements in computational chemistry have also highlighted the importance of 2-(3-Hydroxyphenoxy)ethanol as a scaffold for virtual screening campaigns. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict the binding affinity of this compound and its derivatives to biological targets. Such computational methods have accelerated the discovery process, enabling the rapid identification of lead compounds for further optimization.

The synthesis of 2-(3-Hydroxyphenoxy)ethanol itself presents an interesting challenge due to its functional complexity. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic substitution reactions and reduction steps. However, modern methodologies have introduced more efficient pathways, such as catalytic hydrogenation and enzymatic resolutions, which improve yield and reduce environmental impact. These advancements align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

Another area where 2-(3-Hydroxyphenoxy)ethanol has shown promise is in the development of liquid crystalline materials. The phenoxy group contributes to mesogenic properties, making this compound a candidate for use in display technologies and optical materials. Researchers have explored its incorporation into nematic and smectic phases, studying its impact on phase transitions and molecular ordering. These studies not only contribute to fundamental understanding but also open doors for novel applications in nanotechnology and materials science.

The safety profile of 2-(3-Hydroxyphenoxy)ethanol is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is necessary to fully characterize its safety parameters. Animal models have been used to assess acute and chronic exposure effects, providing valuable data on potential adverse reactions. These studies are essential for ensuring that any future pharmaceutical applications involving this compound are safe and effective.

In conclusion, 2-(3-Hydroxyphenoxy)ethanol (CAS No. 49650-88-6) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it a valuable intermediate for drug development and an intriguing candidate for advanced material systems. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing challenges across multiple scientific disciplines.